6-(4-isopropylphenyl)-3-methyl-4-(trifluoromethyl)isoxazolo[5,4-b]pyridine

• IUPAC Name: 3-methyl-6-(4-propan-2-ylphenyl)-4-(trifluoromethyl)-[1,2]oxazolo[5,4-b]pyridine
• InChI: InChI=1S/C17H15F3N2O/c1-9(2)11-4-6-12(7-5-11)14-8-13(17(18,19)20)15-10(3)22-23-16(15)21-14/h4-9H,1-3H3
• InChI Key: OAOLXMMQDHCPKE-UHFFFAOYSA-N
• Canonical SMILES: CC1=NOC2=C1C(=CC(=N2)C3=CC=C(C=C3)C(C)C)C(F)(F)F
• Molecular Formula: C17H15F3N2O
• Molecular Weight: 320.31 g/mol

Description

6-(4-isopropylphenyl)-3-methyl-4-(trifluoromethyl)isoxazolo[5,4-b]pyridine is a synthetic compound that has gained significant attention in scientific research applications due to its unique properties. This compound is also known as "ITPP" and has been studied extensively for its potential use in treating various diseases and conditions.

Mechanism of Action

ITPP works by binding to hemoglobin, the protein in red blood cells responsible for carrying oxygen. By binding to hemoglobin, ITPP increases the oxygen affinity of the protein, allowing it to carry more oxygen. This increased oxygen-carrying capacity can help to improve tissue oxygenation in conditions where oxygen delivery is impaired.
Biochemical and Physiological Effects
Studies have shown that ITPP can improve tissue oxygenation in animal models of various diseases and conditions, including cancer and heart disease. Additionally, ITPP has been shown to improve exercise performance in athletes by increasing oxygen delivery to muscles.

Advantages and Limitations for Lab Experiments

One advantage of using ITPP in lab experiments is its ability to increase tissue oxygenation, which can be useful in studying the effects of hypoxia on cells and tissues. However, one limitation of using ITPP is that it may not accurately mimic the effects of hypoxia in vivo, as it does not replicate the complex physiological responses that occur in response to low oxygen levels.

Future Directions

There are several potential future directions for research on ITPP. One area of interest is the development of new formulations of ITPP that can be delivered more effectively to tissues. Additionally, further studies are needed to determine the safety and efficacy of ITPP in humans, as most research to date has been conducted in animal models. Finally, the potential use of ITPP in treating other conditions, such as stroke and traumatic brain injury, should be explored.

Scientific Research Applications

ITPP has been studied for its potential use in treating various diseases and conditions, including cancer, heart disease, and sickle cell anemia. Research has shown that ITPP can increase the oxygen-carrying capacity of red blood cells, making it a promising treatment for conditions that result in decreased oxygen delivery to tissues.